Cas no 492464-18-3 (N-Butyl-6-chloro-5-nitropyrimidin-4-amine)

• Product Name: N-Butyl-6-chloro-5-nitropyrimidin-4-amine
• CAS No: 492464-18-3
• MF: C₈H₁₁ClN₄O₂
• MW: 230.65154004097
• CID: 932297
• PubChem ID: 7147216
• Update Time: 2025-06-15

N-Butyl-6-chloro-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Butyl-6-chloro-5-nitropyrimidin-4-amine
• IFLAB-BB F2124-0129
• 6-Chlor-5-nitro-4-butylamino-pyrimidin
• butyl-(6-chloro-5-nitro-pyrimidin-4-yl)-amine
• N-Butyl-6-chloro-5-nitro-4-pyrimidinamine
• DTXSID80428066
• SB59635
• 492464-18-3
• AKOS002663684

• Inchi： 1S/C8H11ClN4O2/c1-2-3-4-10-8-6(13(14)15)7(9)11-5-12-8/h5H,2-4H2,1H3,(H,10,11,12)
• InChI Key： SLMDKWYHHCRFSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.05700
• Monoisotopic Mass: 230.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63000
• LogP: 2.84640

Additional information on N-Butyl-6-chloro-5-nitropyrimidin-4-amine

Comprehensive Overview of N-Butyl-6-chloro-5-nitropyrimidin-4-amine (CAS No. 492464-18-3)

N-Butyl-6-chloro-5-nitropyrimidin-4-amine (CAS No. 492464-18-3) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its molecular structure features a nitro group and a chloro substituent, which contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-Butyl-6-chloro-5-nitropyrimidin-4-amine has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and agrochemical formulations. The compound’s nitropyrimidine core is a common motif in kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. This aligns with the growing focus on targeted therapies and precision medicine, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of N-Butyl-6-chloro-5-nitropyrimidin-4-amine involves multi-step organic reactions, including nitration and nucleophilic substitution. Its CAS number 492464-18-3 is often used as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. The compound’s solubility and stability under various conditions are also critical parameters for industrial applications, making it a subject of process optimization studies.

From an environmental perspective, the biodegradability and ecotoxicity of pyrimidine-based compounds are hot topics in sustainability discussions. As regulatory bodies tighten guidelines on green chemistry, researchers are exploring safer alternatives and catalytic methods to produce such intermediates. This resonates with the increasing public interest in eco-friendly synthesis and sustainable manufacturing, which are frequently queried in search engines.

In the realm of intellectual property, N-Butyl-6-chloro-5-nitropyrimidin-4-amine has been cited in several patents related to pharmaceutical compositions and herbicidal agents. Its versatility as a chemical scaffold underscores its value in drug design and agrochemical innovation. Companies and academic institutions are actively investigating its derivatives to address unmet needs in human health and agricultural productivity.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 492464-18-3, ensuring purity and consistency for research applications. Quality control is paramount, especially when the compound is used in high-throughput screening or preclinical studies. These aspects are crucial for laboratories aiming to comply with Good Laboratory Practices (GLP) and ISO standards.

Looking ahead, the potential of N-Butyl-6-chloro-5-nitropyrimidin-4-amine extends beyond traditional applications. With the rise of AI-driven drug discovery and computational chemistry, this compound could play a pivotal role in virtual screening and molecular docking studies. Its pharmacophore features make it a promising candidate for machine learning models that predict bioactive molecules, a trend gaining traction in cheminformatics.

In summary, N-Butyl-6-chloro-5-nitropyrimidin-4-amine (CAS No. 492464-18-3) is a multifaceted compound with broad relevance in life sciences and material innovation. Its integration into cutting-edge research areas like personalized medicine and sustainable agriculture highlights its enduring significance. As scientific inquiries evolve, this pyrimidine derivative will likely remain a focal point for interdisciplinary exploration.